Cas no 2580201-26-7 (3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid)

• Product Name: 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid
• CAS No: 2580201-26-7
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 5658435
• PubChem ID: 165891097
• Update Time: 2025-07-22

3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid

• Inchi： 1S/C21H21NO4/c23-18(24)21-12-20(13-21,17-9-5-2-6-10-17)14-22(15-21)19(25)26-11-16-7-3-1-4-8-16/h1-10H,11-15H2,(H,23,24)
• InChI Key： BBDNRBGMKWMIPA-UHFFFAOYSA-N
• SMILES： OC(C12CN(C(=O)OCC3C=CC=CC=3)CC(C3C=CC=CC=3)(C1)C2)=O

Computed Properties

• Exact Mass: 351.14705815g/mol
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid

Introduction to 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid (CAS No. 2580201-26-7)

3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid, identified by the CAS number 2580201-26-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic azapeptides, characterized by its intricate cyclic structure and functional groups that make it a promising candidate for various biochemical applications.

The molecular framework of 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid consists of a seven-membered azabicyclo structure, which is further substituted with a benzyloxy carbonyl group and a phenyl moiety. This unique arrangement imparts distinct chemical properties, including high reactivity and stability, making it valuable in synthetic chemistry and drug development.

In recent years, there has been a surge in research focused on the development of novel peptidomimetics, which are designed to mimic the biological activity of peptides while avoiding their limitations such as susceptibility to proteolytic degradation. The compound 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid fits well into this category, as its bicyclic core provides rigidity and stability, enhancing its bioavailability and pharmacological efficacy.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in various physiological processes, and their overactivity or malfunction is associated with numerous diseases, including cancer, inflammation, and infectious disorders. By inhibiting specific proteases, 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid could serve as a key intermediate in the development of targeted therapies.

Recent studies have demonstrated that peptidomimetics derived from bicyclic structures exhibit enhanced binding affinity and selectivity towards their target enzymes compared to linear peptides. This is largely attributed to the conformational constraints imposed by the cyclic backbone, which can optimize the orientation of key functional groups for better interactions with the enzyme active site. The presence of both a benzyloxy carbonyl group and a phenyl ring in 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid further enhances its potential as a pharmacophore.

The benzyloxy carbonyl group is particularly important in medicinal chemistry as it serves as a protecting group for carboxylic acids during synthetic procedures. This functionality allows for selective modifications at other sites on the molecule without affecting the integrity of the carboxylic acid moiety. Additionally, the phenyl ring contributes to hydrophobic interactions and can influence the compound's solubility and metabolic stability.

Advances in computational chemistry have enabled researchers to predict the binding modes and interactions of 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid with target proteins with remarkable accuracy. These simulations have been instrumental in guiding experimental design and optimizing lead compounds for drug development pipelines. For instance, molecular dynamics simulations have revealed that the phenyl ring can effectively stack with aromatic residues in protein binding pockets, thereby enhancing binding affinity.

In addition to its potential as an anti-protease agent, 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid has shown promise in other therapeutic areas, such as antiviral and anti-inflammatory treatments. Its unique structural features make it well-suited for interacting with viral proteases or inflammatory mediators, potentially offering new avenues for therapeutic intervention.

The synthesis of 3-(benzyloxy)carbonyl-5-phenyl-3-azabicyclo3.1.1heptane-1-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as transition metal-catalyzed cyclizations and protecting group strategies are commonly employed in its preparation. The synthetic pathways developed for this compound have provided valuable insights into constructing complex peptidomimetics with tailored biological activities.

As research continues to evolve, the applications of 3-(benzyloxy)carbonyl-5-phényl - 6